5-(prop-1-en-2-yl)pyridine-3-carbaldehyde hydrochloride
Description
5-(prop-1-en-2-yl)pyridine-3-carbaldehyde hydrochloride is a chemical compound. It is a derivative of pyridine, which is a basic heterocyclic organic compound similar to benzene and pyrrole but with one CH group replaced by a nitrogen atom .
Synthesis Analysis
The synthesis of pyridine derivatives involves various methods. One common method is the addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C . Another method involves the use of copper catalysis and activation by lithium fluoride or magnesium chloride . The exact synthesis process for this compound is not specified in the search results.Molecular Structure Analysis
The molecular structure of pyridine derivatives can be analyzed using various methods. For example, Fourier transform infrared, Fourier transform Raman, and UV–visible spectra can be used to determine structure parameters in the ground state . The exact molecular structure of this compound is not specified in the search results.Chemical Reactions Analysis
Pyridine derivatives can undergo various chemical reactions. For example, they can react with alkyl halides via an SN2 pathway . The exact chemical reactions involving this compound are not specified in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various methods. For example, the density, melting point, and boiling point can be measured . The exact physical and chemical properties of this compound are not specified in the search results.Mechanism of Action
The mechanism of action of pyridine derivatives can vary depending on their structure and the biological system they interact with. For example, some pyridine derivatives have been found to exhibit anti-tubercular activity against Mycobacterium tuberculosis H37Ra . The exact mechanism of action of 5-(prop-1-en-2-yl)pyridine-3-carbaldehyde hydrochloride is not specified in the search results.
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(prop-1-en-2-yl)pyridine-3-carbaldehyde hydrochloride involves the reaction of 3-pyridinecarboxaldehyde with propargyl alcohol followed by reduction of the resulting alkyne with sodium borohydride and quenching with hydrochloric acid.", "Starting Materials": [ "3-pyridinecarboxaldehyde", "propargyl alcohol", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: Add 3-pyridinecarboxaldehyde to a round-bottom flask.", "Step 2: Add propargyl alcohol to the flask and stir the mixture at room temperature for 24 hours.", "Step 3: Add sodium borohydride to the flask and stir the mixture for an additional 24 hours.", "Step 4: Quench the reaction by slowly adding hydrochloric acid to the flask while stirring.", "Step 5: Filter the resulting solid and wash with water.", "Step 6: Dry the product under vacuum to obtain 5-(prop-1-en-2-yl)pyridine-3-carbaldehyde hydrochloride." ] } | |
| 2613385-64-9 | |
Molecular Formula |
C9H10ClNO |
Molecular Weight |
183.6 |
Purity |
95 |
Origin of Product |
United States |
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